Muscalure
Muscalure
Muscalure is an insect pheromone utilized to attract houseflies. It is generally used as a coactive ingredient in fly-bait products.
(9Z)-Tricosene is a pheromone released by insects, including D. melanogaster, M. domestica (house fly), and A. mellifera L. (honey bee). In Drosophila, it induces aggregation behavior and is an oviposition guidance cue for females. Due to its aggregation-inducing activity, it is used as a bait pesticide to attract insects to traps. The mechanism of action in Drosophila is the activation of antennal basiconic Or7a receptors. It is also highly produced by honey bees during the waggle dance, which is a complex communication process used to alert nest-mates of the location and profitability of a food source. When injected into a hive, (9Z)-tricosene induced foraging behavior.
(9Z)-Tricosene is a pheromone released by insects, including D. melanogaster, M. domestica (house fly), and A. mellifera L. (honey bee). In Drosophila, it induces aggregation behavior and is an oviposition guidance cue for females. Due to its aggregation-inducing activity, it is used as a bait pesticide to attract insects to traps. The mechanism of action in Drosophila is the activation of antennal basiconic Or7a receptors. It is also highly produced by honey bees during the waggle dance, which is a complex communication process used to alert nest-mates of the location and profitability of a food source. When injected into a hive, (9Z)-tricosene induced foraging behavior.
Brand Name:
Vulcanchem
CAS No.:
27519-02-4
VCID:
VC20744305
InChI:
InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-23H2,1-2H3/b19-17-
SMILES:
CCCCCCCCCCCCCC=CCCCCCCCC
Molecular Formula:
C23H46
Molecular Weight:
322.6 g/mol
Muscalure
CAS No.: 27519-02-4
VCID: VC20744305
Molecular Formula: C23H46
Molecular Weight: 322.6 g/mol
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| Description | Muscalure is an insect pheromone utilized to attract houseflies. It is generally used as a coactive ingredient in fly-bait products. (9Z)-Tricosene is a pheromone released by insects, including D. melanogaster, M. domestica (house fly), and A. mellifera L. (honey bee). In Drosophila, it induces aggregation behavior and is an oviposition guidance cue for females. Due to its aggregation-inducing activity, it is used as a bait pesticide to attract insects to traps. The mechanism of action in Drosophila is the activation of antennal basiconic Or7a receptors. It is also highly produced by honey bees during the waggle dance, which is a complex communication process used to alert nest-mates of the location and profitability of a food source. When injected into a hive, (9Z)-tricosene induced foraging behavior. |
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| CAS No. | 27519-02-4 |
| Product Name | Muscalure |
| Molecular Formula | C23H46 |
| Molecular Weight | 322.6 g/mol |
| IUPAC Name | (Z)-tricos-9-ene |
| Standard InChI | InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-23H2,1-2H3/b19-17- |
| Standard InChIKey | IGOWHGRNPLFNDJ-ZPHPHTNESA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCC=CCCCCCCCC |
| Boiling Point | 378.0 °C |
| Synonyms | (Z)-tricos-9-ene;(Z)-tricos-9-ene; cis-tricos-9-ene; (9Z)-tricos-9-ene; (Z)-Tricos-9-ene; MUSCAMONE; MUSCALURE; Tricosene; tricos-9c-ene; cis-9-Tricosene,Muscalure; FLYBAIT; (9Z)-9-tricosene; cis-9-Tricosene;; |
| Vapor Pressure | 3.53e-05 mmHg |
| PubChem Compound | 5365075 |
| Last Modified | Sep 14 2023 |
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